Cas no 1261978-46-4 (3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid)

3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid is a specialized aromatic carboxylic acid derivative featuring both chloro and methoxy substituents, which contribute to its unique reactivity and structural properties. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules, such as pharmaceuticals or agrochemicals. The presence of the methoxycarbonyl and carboxylic acid functional groups allows for versatile chemical modifications, including esterification, amidation, or further derivatization. Its well-defined structure and purity make it suitable for research applications requiring precise molecular frameworks. The compound’s stability under standard conditions ensures reliable handling and storage.

3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid structure

1261978-46-4 structure

Product Name:3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid

CAS No:1261978-46-4

MF:C₁₆H₁₃ClO₅

MW:320.724424123764

MDL:MFCD18322662

CID:2767233

PubChem ID:53228481

Update Time:2025-05-25

3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
- 1261978-46-4
- DTXSID90692014
- MFCD18322662
- 3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
- 3'-Chloro-5-methoxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid
- MDL： MFCD18322662
- Inchi： 1S/C16H13ClO5/c1-21-12-6-10(5-11(7-12)15(18)19)9-3-4-13(14(17)8-9)16(20)22-2/h3-8H,1-2H3,(H,18,19)
- InChI Key： VCPZJAYITAHDSA-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

Exact Mass: 320.0451512Da
Monoisotopic Mass: 320.0451512Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 413
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 72.8Å²

3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329939-5 g	3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; .	1261978-46-4	95%	5g	€1159.00	2023-04-26
abcr	AB329939-5g	3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%; .	1261978-46-4	95%	5g	€1159.00	2024-06-08

3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid Related Literature

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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

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5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

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Additional information on 3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid

Comprehensive Overview of 3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid (CAS No. 1261978-46-4)

3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid (CAS No. 1261978-46-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name in scientific literature, features a chloro-substituted phenyl ring and a methoxybenzoic acid moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

The growing interest in CAS No. 1261978-46-4 aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's role in catalyzed reactions and low-waste processes has become a focal point. Recent studies highlight its utility in palladium-catalyzed cross-coupling reactions, a hot topic in organic synthesis forums. Additionally, its solubility profile and thermal stability make it a candidate for high-throughput screening in material science applications.

From a commercial perspective, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid is frequently searched alongside terms like "building blocks for drug design" and "custom synthesis intermediates." Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, as demand rises for high-purity specialty chemicals. The compound's structure-activity relationship (SAR) is also a recurring theme in academic discussions, particularly regarding metabolite optimization in medicinal chemistry.

Innovations in computational chemistry have further propelled research on this molecule. Molecular docking simulations using CAS No. 1261978-46-4 as a ligand reveal potential interactions with enzyme active sites, addressing frequent queries about its mechanism of action. These insights are valuable for researchers investigating targeted therapies, a dominant trend in precision medicine. Moreover, patents referencing this compound often emphasize its intellectual property (IP) potential in biopharmaceutical portfolios.

In summary, 3-(3-Chloro-4-methoxycarbonylphenyl)-5-methoxybenzoic acid exemplifies the intersection of cutting-edge research and industrial applicability. Its relevance to drug development pipelines and material innovation ensures sustained interest across scientific disciplines. As synthetic methodologies evolve, this compound is poised to remain a key subject in peer-reviewed journals and R&D collaborations worldwide.